Cas no 216504-01-7 (Benzenesulfonamide, N,N'-1,4-butanediylbis[2-nitro-)

• Product Name: Benzenesulfonamide, N,N'-1,4-butanediylbis[2-nitro-
• CAS No: 216504-01-7
• MF: C₁₆H₁₈N₄O₈S₂
• MW: 458.466121196747
• CID: 1408806
• Update Time: 2024-08-16

Benzenesulfonamide, N,N'-1,4-butanediylbis[2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N,N'-1,4-butanediylbis[2-nitro-

• Inchi： 1S/C16H18N4O8S2/c21-19(22)13-7-1-3-9-15(13)29(25,26)17-11-5-6-12-18-30(27,28)16-10-4-2-8-14(16)20(23)24/h1-4,7-10,17-18H,5-6,11-12H2
• InChI Key： SQCARJJMBMCNKD-UHFFFAOYSA-N
• SMILES： C(NS(C1=CC=CC=C1[N+]([O-])=O)(=O)=O)CCCNS(C1=CC=CC=C1[N+]([O-])=O)(=O)=O

Computed Properties

• Exact Mass: 458.05674

Experimental Properties

• Density: 1.487±0.06 g/cm3(Predicted)
• Melting Point: 185-186 °C
• Boiling Point: 688.8±65.0 °C(Predicted)
• PSA: 178.62
• pka: 10.24±0.40(Predicted)